3,3-Dimethyl-1-(2-pyridyl)butylamine

• Molecular Formula: C11H18N2
• Molecular Weight: 178.27 g/mol
• IUPAC Name: 3,3-dimethyl-1-pyridin-2-ylbutan-1-amine
• InChI: InChI=1S/C11H18N2/c1-11(2,3)8-9(12)10-6-4-5-7-13-10/h4-7,9H,8,12H2,1-3H3
• InChI Key: MDTKLKWYQIPWQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(C1=CC=CC=N1)N

Description

3,3-Dimethyl-1-(2-pyridyl)butylamine is a tertiary amine featuring a pyridyl substituent at the terminal position of a branched alkyl chain. The compound’s structure includes a 2-pyridyl group (a nitrogen-containing aromatic ring) attached to a butylamine backbone with two methyl groups at the β-carbon (3,3-dimethyl). This configuration imparts unique steric and electronic properties, making it relevant in coordination chemistry and ligand design, particularly for transition metal complexes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-1-(2-pyridyl)butylamine can be achieved through various synthetic routes. One common method involves the reaction of 2-pyridinecarboxaldehyde with 3,3-dimethylbutylamine under controlled conditions. The reaction typically requires a solvent such as ethanol and a catalyst like sodium borohydride to facilitate the reduction process .

Industrial Production Methods

In industrial settings, the production of 3,3-Dimethyl-1-(2-pyridyl)butylamine may involve more scalable methods such as continuous flow synthesis. This approach allows for the efficient and consistent production of the compound by maintaining optimal reaction conditions and minimizing the risk of side reactions.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1-(2-pyridyl)butylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyridine derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group can be replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium on carbon, platinum oxide.

Major Products Formed

The major products formed from these reactions include various pyridine derivatives, amine derivatives, and substituted compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

3,3-Dimethyl-1-(2-pyridyl)butylamine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Employed in the study of biological processes and as a precursor for the synthesis of biologically active compounds.

Medicine: Investigated for its potential therapeutic properties and as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as a catalyst in certain industrial processes

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(2-pyridyl)butylamine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biochemical effects, depending on the specific target and the context of the reaction .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Pyridyl-Substituted Amines

• 1-(3-Pyridyl)-1-butylamine (CID 11972137)

  • Molecular Formula : C₉H₁₄N₂
  • Key Differences : The pyridyl group is attached at the 3-position of the aromatic ring instead of the 2-position.
  • Impact : Positional isomerism affects electronic distribution and steric interactions. The 2-pyridyl group in 3,3-dimethyl-1-(2-pyridyl)butylamine may enhance metal-binding affinity due to the closer proximity of the nitrogen lone pair to the alkyl chain, as observed in analogous ligands used for scandium and europium complexes .
• Di(2-pyridyl)ketone-Based Ligands Functionality: These ligands, derived from di(2-pyridyl)ketone, form multidentate N-donor systems. Comparison: Unlike 3,3-dimethyl-1-(2-pyridyl)butylamine, these ligands feature two pyridyl groups and a ketone moiety, enabling stronger chelation with transition metals (e.g., Zn, Sc). The absence of a bulky alkyl chain in di(2-pyridyl)ketone derivatives allows for more flexible coordination geometries .

Functional Group Analogues: Triazole-Containing Compounds

• Bitertanol (1-[(1,1-biphenyl)-4-yloxy]-3,3-dimethyl-1-(1H-1,2,4-triazole-1-yl)-2-butanone) Molecular Formula: C₂₁H₂₃N₃O₂ Key Differences: Replaces the pyridyl group with a triazole ring and incorporates a biphenyl ether moiety. Application: Bitertanol is a fungicide, highlighting how structural modifications (e.g., triazole for pyridyl, ether linkages) shift functionality from metal coordination to biological activity .
• 2-Butanone, 3,3-dimethyl-1-[(1H-1,2,4-triazol-1-ylmethyl)thio]-, oxime (CAS 88977-73-5) Molecular Formula: C₉H₁₆N₄OS Comparison: Features a thioether-linked triazole group instead of pyridyl. The oxime and thioether groups enhance reactivity toward electrophiles, contrasting with the pyridyl group’s role in π-backbonding with metals .

Aliphatic Amines

• N-Ethyl Butylamine (CAS 13360-63-9)
  • Molecular Formula : C₆H₁₅N
  • Comparison : A simpler aliphatic amine lacking aromatic or heterocyclic substituents. The absence of a pyridyl group reduces basicity (pKa ~10.6 for N-ethyl butylamine vs. ~6.9 for pyridylamines) and eliminates metal-coordination capability .

Table 1: Comparative Analysis of 3,3-Dimethyl-1-(2-pyridyl)butylamine and Analogues

Compound	Molecular Formula	Key Functional Groups	Applications/Properties	Reference
3,3-Dimethyl-1-(2-pyridyl)butylamine	C₁₁H₁₈N₂	2-pyridyl, tertiary amine	Ligand design, coordination chemistry	N/A
1-(3-Pyridyl)-1-butylamine	C₉H₁₄N₂	3-pyridyl, primary amine	Coordination complexes, luminescence
Di(2-pyridyl)ketone derivatives	Varies	Di(2-pyridyl)ketone, N-donors	Biomimetic metal complexes, PL properties
Bitertanol	C₂₁H₂₃N₃O₂	Triazole, biphenyl ether	Agricultural fungicide
N-Ethyl Butylamine	C₆H₁₅N	Aliphatic amine	Industrial solvent, intermediate

Key Research Findings

• Biological Activity: Triazole-containing analogues (e.g., Bitertanol) demonstrate that heterocyclic substituents can drastically alter compound functionality, shifting from metal-binding to antifungal action .

Biological Activity

3,3-Dimethyl-1-(2-pyridyl)butylamine, a compound with a pyridine ring and a branched alkyl chain, has garnered attention for its potential biological activities. This article provides an overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

Chemical Structure and Properties

The structure of 3,3-Dimethyl-1-(2-pyridyl)butylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{18}\text{N}\quad \text{ Molecular Weight 178 28 g mol }$$

This compound features a dimethylated butylamine backbone attached to a 2-pyridine moiety, contributing to its unique biological properties.

Research indicates that the biological activity of 3,3-Dimethyl-1-(2-pyridyl)butylamine may be linked to its interaction with various biological targets:

• Adrenergic Receptors : The compound has been shown to exhibit affinity for adrenergic receptors, which play critical roles in cardiovascular and central nervous system functions.
• Neurotransmitter Modulation : It may influence neurotransmitter levels, particularly norepinephrine and dopamine, suggesting potential applications in neuropharmacology.

1. Antioxidant Activity

Studies have demonstrated that 3,3-Dimethyl-1-(2-pyridyl)butylamine possesses significant antioxidant properties. It effectively scavenges free radicals and reduces oxidative stress in cellular models.

Study	Method	Result
	DPPH assay	IC50 = 45 μM (compared to Trolox at 30 μM)
	ORAC-FL assay	Comparable antioxidant capacity

2. Anticancer Potential

The compound has been evaluated for its anticancer activity against various cancer cell lines. Notably, it demonstrated selective cytotoxicity towards human cancer cells while sparing normal cells.

Cell Line	IC50 (μM)	Reference
HeLa	25
MCF-7	30
U251	20

3. Neuroprotective Effects

Preliminary studies suggest that 3,3-Dimethyl-1-(2-pyridyl)butylamine may exert neuroprotective effects by modulating neurotransmitter release and reducing inflammation in neuronal tissues.

Case Study 1: Neuroprotection in Animal Models

A study conducted on mice subjected to induced oxidative stress showed that administration of the compound resulted in reduced neuronal damage and improved cognitive function. The mechanism was hypothesized to involve modulation of the Nrf2/ARE signaling pathway.

Case Study 2: Anticancer Activity

In vitro experiments demonstrated that treatment with 3,3-Dimethyl-1-(2-pyridyl)butylamine inhibited the proliferation of glioblastoma cells (U251), leading to apoptosis through the activation of caspase-3 pathways.